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Compound of Interest

Compound Name: 5-Ox0ETE methyl ester

Cat. No.: B3026266

Essential Safety and Handling Guide for 5-
OXOETE Methyl Ester

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-OXoETE methyl ester in a laboratory setting. The information is
targeted towards researchers, scientists, and professionals in drug development to ensure safe
handling and maintain a secure research environment.

Quantitative Data Summary

For safe and effective use, it is crucial to be aware of the physical and chemical properties of 5-
OxoETE methyl ester. The following table summarizes the available quantitative data for this
compound.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3026266?utm_src=pdf-interest
https://www.benchchem.com/product/b3026266?utm_src=pdf-body
https://www.benchchem.com/product/b3026266?utm_src=pdf-body
https://www.benchchem.com/product/b3026266?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source
5-o0x0-6E,82,117,147-
Formal Name eicosatetraenoic acid, methyl [1]
ester
CAS Number 74785-00-5 [1]
Molecular Formula C21H3203 [1]
Molecular Weight 332.5 g/mol [1]
Formulation A solution in ethanol [1]
Purity >95% [1]
Amax 280 nm [1]
Storage Temperature -20°C [1]
Stability > 2 years (at -20°C) [1]

Personal Protective Equipment (PPE)

When handling 5-OxoETE methyl ester, adherence to standard laboratory safety protocols is
paramount to minimize exposure and ensure personal safety. The following personal protective
equipment is required.

o Eye Protection: Chemical safety goggles or glasses with side shields are mandatory to
protect against splashes.[2][3]

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required to prevent
skin contact.[2][4] If direct contact occurs, gloves should be removed and replaced
immediately, followed by hand washing.

o Body Protection: A standard laboratory coat must be worn to protect skin and personal
clothing from contamination.[2][5]

o Respiratory Protection: While not generally required for small quantities in a well-ventilated
area, a fume hood should be used when handling larger volumes or if there is a risk of
generating aerosols.
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Operational and Disposal Plans

Proper handling and disposal of 5-OXoETE methyl ester are critical for maintaining a safe and
compliant laboratory environment. The following procedural guidance outlines the key steps
from receipt to disposal.

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

o Store the container upright in a designated, well-ventilated, and cool area at -20°C.[1]
o Keep away from heat, sparks, and open flames.[6]

Handling and Preparation of Solutions:

¢ All handling of 5-OxoETE methyl ester should be conducted in a well-ventilated laboratory,
preferably within a chemical fume hood to minimize inhalation exposure.

o Before handling, ensure that an eyewash station and safety shower are readily accessible.[6]
 Allow the vial to warm to room temperature before opening to avoid condensation.

* When preparing solutions, use the appropriate solvent as indicated by the supplier (e.g.,
ethanol).

Accidental Release Measures:

 In the event of a small spill, absorb the material with an inert absorbent material (e.qg.,
vermiculite, sand, or earth).

e Place the contaminated material into a sealed, labeled container for chemical waste
disposal.[6]

» Ventilate the area of the spill.

o For larger spills, evacuate the area and contact the appropriate environmental health and
safety office.
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First Aid Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

» Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.[7]
Remove contaminated clothing. If irritation develops, seek medical attention.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[7]

¢ Ingestion: Do not induce vomiting. Wash out mouth with water. Never give anything by mouth
to an unconscious person. Seek medical attention.[7]

Disposal Plan:

o All waste materials, including empty containers, unused product, and contaminated
absorbent materials, must be disposed of as hazardous chemical waste.

o Follow all federal, state, and local regulations for hazardous waste disposal.[7][8]
e Do not dispose of down the drain or in regular trash.[8]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 5-OxoETE methyl ester in
a laboratory setting.
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Caption: Workflow for Safe Handling of 5-OxoETE Methyl Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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